![molecular formula C17H15N3OS2 B270039 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N,N-diphenylacetamide](/img/structure/B270039.png)
2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N,N-diphenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N,N-diphenylacetamide, also known as MDPT, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities. In
Mechanism of Action
The exact mechanism of action of 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N,N-diphenylacetamide is not fully understood, but it is believed to act through modulation of the central nervous system. This compound has been shown to bind to the mu-opioid receptor, which is involved in the regulation of pain and mood. This compound also exhibits activity at the serotonin transporter, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In preclinical studies, this compound has been shown to exhibit analgesic and anti-inflammatory effects, as well as anxiolytic and antidepressant effects. This compound has also been shown to have a low toxicity profile, making it a promising drug candidate for further development.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N,N-diphenylacetamide in lab experiments is its high potency and selectivity. This compound has been shown to have a high affinity for the mu-opioid receptor, making it a valuable tool for studying the role of this receptor in pain and mood regulation. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N,N-diphenylacetamide. One area of interest is the development of more potent and selective analogs of this compound for use as potential drug candidates. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of various diseases, including chronic pain, anxiety, and depression. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects in vivo.
Conclusion
In conclusion, this compound is a promising chemical compound that has been extensively studied for its potential applications in scientific research. The synthesis method is straightforward, and the compound has shown promising results in preclinical studies as an analgesic and anti-inflammatory agent. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of this compound.
Synthesis Methods
The synthesis of 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N,N-diphenylacetamide involves the reaction of 5-methyl-1,3,4-thiadiazole-2-thiol with N,N-diphenylacetyl chloride in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields the desired product in good to excellent yields. The purity of the compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N,N-diphenylacetamide has been studied extensively for its potential applications in various scientific fields. One of the most promising areas of research is in the field of medicinal chemistry, where this compound has been investigated as a potential drug candidate for the treatment of various diseases. This compound has shown promising results in preclinical studies as an analgesic and anti-inflammatory agent.
properties
Molecular Formula |
C17H15N3OS2 |
---|---|
Molecular Weight |
341.5 g/mol |
IUPAC Name |
2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N,N-diphenylacetamide |
InChI |
InChI=1S/C17H15N3OS2/c1-13-18-19-17(23-13)22-12-16(21)20(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11H,12H2,1H3 |
InChI Key |
FXXLNHGNVIVEEL-UHFFFAOYSA-N |
SMILES |
CC1=NN=C(S1)SCC(=O)N(C2=CC=CC=C2)C3=CC=CC=C3 |
Canonical SMILES |
CC1=NN=C(S1)SCC(=O)N(C2=CC=CC=C2)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.